N-(2,4-dichlorobenzyl)-2-propyl-2H-tetrazol-5-amine

• Molecular Formula: C11H13Cl2N5
• Molecular Weight: 286.16 g/mol
• IUPAC Name: N-[(2,4-dichlorophenyl)methyl]-2-propyltetrazol-5-amine
• InChI: InChI=1S/C11H13Cl2N5/c1-2-5-18-16-11(15-17-18)14-7-8-3-4-9(12)6-10(8)13/h3-4,6H,2,5,7H2,1H3,(H,14,16)
• InChI Key: SWIVPVFRSBJNGY-UHFFFAOYSA-N
• SMILES: CCCN1N=C(N=N1)NCC2=C(C=C(C=C2)Cl)Cl

Description

N-(2,4-dichlorobenzyl)-2-propyl-2H-tetrazol-5-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound belongs to the class of tetrazoles, which are known for their diverse biological activities. In

Scientific Research Applications

N-(2,4-dichlorobenzyl)-2-propyl-2H-tetrazol-5-amine has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as an anti-inflammatory and analgesic agent. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
In pharmacology, this compound has been studied for its effects on the cardiovascular system. It has been shown to have vasodilatory effects, which could be useful in the treatment of hypertension.
In biochemistry, this compound has been investigated for its ability to inhibit the activity of certain enzymes, including carbonic anhydrase and acetylcholinesterase. These enzymes play important roles in various physiological processes, and their inhibition could have therapeutic implications.

Mechanism of Action

The exact mechanism of action of N-(2,4-dichlorobenzyl)-2-propyl-2H-tetrazol-5-amine is not fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways in the body. For example, it has been shown to activate the adenosine monophosphate-activated protein kinase (AMPK) pathway, which plays a key role in energy homeostasis and metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the activity of carbonic anhydrase and acetylcholinesterase enzymes. It has also been shown to have antioxidant and anti-inflammatory properties.
In vivo studies have demonstrated its ability to reduce pain and inflammation in animal models. It has also been shown to have vasodilatory effects, which could be useful in the treatment of hypertension.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2,4-dichlorobenzyl)-2-propyl-2H-tetrazol-5-amine is its relatively simple synthesis method, which allows for the production of large quantities of the compound. It has also been shown to have low toxicity in animal studies.
One limitation of this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings. It also has a relatively short half-life in the body, which could limit its effectiveness in certain applications.

Future Directions

There are several promising future directions for the study of N-(2,4-dichlorobenzyl)-2-propyl-2H-tetrazol-5-amine. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Further studies are needed to fully understand its mechanism of action and potential therapeutic benefits in these conditions.
Another area of interest is its potential use in the treatment of cardiovascular diseases such as hypertension and heart failure. Studies are needed to further explore its vasodilatory effects and potential benefits in these conditions.
Finally, there is potential for the development of novel derivatives of this compound with improved solubility and pharmacokinetic properties. These derivatives could have a range of potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Synthesis Methods

The synthesis of N-(2,4-dichlorobenzyl)-2-propyl-2H-tetrazol-5-amine involves the reaction of 2,4-dichlorobenzyl chloride with propylamine followed by the reaction of the resulting intermediate with sodium azide. The final product is obtained by the reduction of the azide group with hydrogen gas in the presence of a palladium catalyst. This method has been optimized to achieve a high yield of the final product with minimal impurities.